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Compound of Interest

Compound Name: AquaMet Catalyst

Cat. No.: B8133395 Get Quote

AquaMet Catalyst: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the AquaMet catalyst, a prominent

ruthenium-based complex utilized in olefin metathesis. This document details its chemical

properties, catalytic applications, and experimental considerations, with a focus on its utility in

aqueous media and relevance to drug discovery and development.

Core Properties of AquaMet Catalyst
AquaMet is a Hoveyda-Grubbs type, second-generation olefin metathesis catalyst.[1] A key

structural feature is the presence of a quaternary ammonium tag, which imparts high solubility

in water and other polar solvents.[1][2] This characteristic makes it particularly suitable for

applications in green chemistry and for the modification of biological molecules.[3][4]

Chemical and Physical Data
The fundamental chemical and physical properties of the AquaMet catalyst are summarized in

the table below.
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Property Value

Chemical Formula C₃₉H₅₅Cl₃N₄ORu[1][5]

Molecular Weight 803.31 g/mol [1][5]

CAS Number 1414707-08-6[5]

Appearance Green powder[1]

Solubility
Water, Dichloromethane (DCM), Chloroform[1]

[5]

Storage Conditions
Long-term: 2-8 °C under inert gas. Short-term:

Ambient temperature under inert gas.[5]

Catalytic Activity and Applications
AquaMet is a versatile catalyst for various olefin metathesis reactions, including Ring-Closing

Metathesis (RCM), Cross-Metathesis (CM), and Ring-Opening Metathesis Polymerization

(ROMP).[1] Its applications are particularly notable in the synthesis of biologically relevant

molecules and in drug discovery, owing to its compatibility with aqueous media.[3][4]

Olefin Metathesis in Aqueous Media
The catalyst's performance in water is influenced by factors such as pH and the concentration

of chloride ions.[6][7] Speciation studies have shown that in neutral, salt-free water, AquaMet

can be converted to metathesis-inactive hydroxide complexes.[6][7][8] The presence of chloride

ions can stabilize the active dichloride form of the catalyst.[6]

Applications in Drug Development
AquaMet has been employed in the synthesis of DNA-encoded chemical libraries, a technology

crucial for modern drug discovery.[1] It has also been utilized in the on-water synthesis and

modification of peptides and other biomolecules.[3][5]

Experimental Protocols
Detailed methodologies are crucial for the successful application of the AquaMet catalyst.
Below are representative experimental protocols.
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General Considerations
Atmosphere: While AquaMet exhibits good stability in air, for optimal results and to prevent

catalyst decomposition, especially in solution, reactions are often carried out under an inert

atmosphere (e.g., nitrogen or argon).[6]

Solvent: For reactions in aqueous media, degassed, deionized water should be used.[6]

Dichloromethane is a common organic solvent for this catalyst.[9]

Catalyst Loading: Catalyst loading can vary depending on the substrate and reaction type,

but typically ranges from 0.25 to 5 mol%.[3][6]

Example Protocol: Ring-Closing Metathesis (RCM) of
Diethyl Diallylmalonate
This protocol is adapted from a practical example provided by Tokyo Chemical Industry Co.,

Ltd.[9]

Materials:

AquaMet catalyst

Diethyl diallylmalonate

Dichloromethane (DCM)

Nitrogen gas

Two-necked round-bottomed flask

Magnetic stirrer

Procedure:

Add AquaMet (50 mg, 52 µmol) to a 200 mL two-necked round-bottomed flask.

Purge the flask with nitrogen gas.
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Add 100 mL of dichloromethane to the flask.

Dissolve diethyl diallylmalonate (500 mg, 2.08 mmol) in 20 mL of dichloromethane.

Add the diethyl diallylmalonate solution dropwise to the flask containing the catalyst.

Stir the reaction mixture at room temperature for 6 hours.

Monitor the reaction progress using a suitable analytical technique (e.g., NMR).

Upon completion, remove the solvent under reduced pressure.

Purify the residue by silica gel column chromatography (hexane:EtOAc = 1:1) to obtain the

product, diethyl cyclopent-3-ene-1,1-dicarboxylate.

Mechanistic and Workflow Diagrams
Visual representations of reaction mechanisms and experimental workflows can aid in

understanding the processes involving the AquaMet catalyst.

The Chauvin Mechanism for Olefin Metathesis
The generally accepted mechanism for olefin metathesis, proposed by Yves Chauvin, proceeds

through a series of [2+2] cycloadditions and cycloreversions involving a metal-carbene and a

metallacyclobutane intermediate.[10]
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Initiation Propagation
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Click to download full resolution via product page

A simplified representation of the Chauvin mechanism for olefin metathesis.

Experimental Workflow for a Typical RCM Reaction
The following diagram illustrates a standard workflow for performing a ring-closing metathesis

reaction using the AquaMet catalyst.
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Reaction Setup

Reaction

Work-up and Purification

Prepare two-necked flask
under inert atmosphere

Add AquaMet catalyst

Add solvent (e.g., DCM)

Add substrate solution
dropwise

Stir at room temperature

Monitor reaction progress
(e.g., NMR, TLC)

Remove solvent
(rotary evaporation)

Purify crude product
(column chromatography)

Characterize final product
(NMR, MS, etc.)

Click to download full resolution via product page

A typical experimental workflow for a ring-closing metathesis (RCM) reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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